Cas no 1334305-01-9 (1,3-dimethyl-1H-indole-4-carboxylic acid)

• Product Name: 1,3-dimethyl-1H-indole-4-carboxylic acid
• CAS No: 1334305-01-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2111536
• Update Time: 2023-11-19

1,3-dimethyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-Indole-4-carboxylic acid
• 1H-Indole-4-carboxylicacid,1,3-dimethyl-
• 1H-Indole-4-carboxylic acid, 1,3-dimethyl-
• CID 83817861
• 1,3-dimethyl-1H-indole-4-carboxylic acid

• Inchi： 1S/C11H11NO2/c1-7-6-12(2)9-5-3-4-8(10(7)9)11(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： UVGMKKGGRHEOLQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C(C)=CN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 398.6±22.0 °C(Predicted)
• pka: 4.05±0.10(Predicted)